Cas no 2411260-87-0 ((6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)[4-[(fluorosulfonyl)oxy]phenyl]methanone)

(6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)[4-[(fluorosulfonyl)oxy]phenyl]methanone is a specialized organic compound featuring a fluorosulfonyloxy-substituted phenyl group linked to a dihydrothienopyridine scaffold via a carbonyl bridge. This structure imparts reactivity suitable for applications in medicinal chemistry and materials science, particularly as an intermediate in the synthesis of bioactive molecules. The fluorosulfonyloxy moiety enhances electrophilic character, facilitating selective derivatization under mild conditions. The compound’s stability and well-defined reactivity profile make it valuable for controlled functionalization in complex synthetic pathways. Its heterocyclic core also offers potential for further modifications, broadening its utility in drug discovery and advanced material design. Proper handling under inert conditions is recommended due to its sensitivity to moisture.
(6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)[4-[(fluorosulfonyl)oxy]phenyl]methanone structure
2411260-87-0 structure
Product Name:(6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)[4-[(fluorosulfonyl)oxy]phenyl]methanone
CAS No:2411260-87-0
MF:C14H12FNO4S2
MW:341.377784729004
CID:5380112
Update Time:2025-05-24

(6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)[4-[(fluorosulfonyl)oxy]phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)[4-[(fluorosulfonyl)oxy]phenyl]methanone
    • Inchi: 1S/C14H12FNO4S2/c15-22(18,19)20-12-3-1-10(2-4-12)14(17)16-7-5-13-11(9-16)6-8-21-13/h1-4,6,8H,5,7,9H2
    • InChI Key: LYZJOAPLDLJJLU-UHFFFAOYSA-N
    • SMILES: C(N1CC2C=CSC=2CC1)(C1=CC=C(OS(F)(=O)=O)C=C1)=O

Experimental Properties

  • Density: 1.498±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 518.4±50.0 °C(Predicted)
  • pka: -2.12±0.20(Predicted)

(6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)[4-[(fluorosulfonyl)oxy]phenyl]methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7553447-1.0g
4-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl sulfurofluoridate
2411260-87-0 95.0%
1.0g
$0.0 2025-02-24

Additional information on (6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)[4-[(fluorosulfonyl)oxy]phenyl]methanone

Introduction to the Compound CAS No. 2411260-87-0: (6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)[4-[(fluorosulfonyl)oxy]phenyl]methanone

The compound with CAS No. 2411260-87-0, named (6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)[4-[(fluorosulfonyl)oxy]phenyl]methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thienopyridine ring system and a fluorosulfonyl group. These features contribute to its potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of thienopyridine derivatives in modulating biological pathways. The presence of the fluorosulfonyl group further enhances the compound's chemical reactivity and stability, making it a promising candidate for various therapeutic interventions. Researchers have explored its potential as a kinase inhibitor, which could be instrumental in treating diseases such as cancer and inflammatory disorders.

The synthesis of (6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)[4-[(fluorosulfonyl)oxy]phenyl]methanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the fluorosulfonyl group requires precise control over reaction conditions to ensure optimal yields and purity. This compound's synthesis has been optimized through iterative experimentation, leveraging insights from computational chemistry to predict reaction outcomes and guide experimental design.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards specific molecular targets. Preclinical studies have shown that it exhibits potent inhibitory effects on key enzymes involved in cellular signaling pathways. These findings suggest that CAS No. 2411260-87-0 could serve as a lead compound for developing novel therapeutics with enhanced efficacy and reduced side effects.

Moreover, the compound's structural versatility has opened avenues for exploring its applications beyond medicine. For instance, its electronic properties make it a strong candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its potential as a semiconductor material in flexible electronics and photovoltaic applications.

The integration of thienopyridine and fluorosulfonyl functionalities into this molecule represents a significant advancement in heterocyclic chemistry. This innovation not only expands the repertoire of available chemical structures but also underscores the importance of interdisciplinary collaboration in driving scientific progress.

As research on CAS No. 2411260-87-0 continues to unfold, its full potential across diverse fields remains to be explored. With ongoing advancements in synthetic methodologies and biological screening techniques, this compound is poised to make a lasting impact on both academic research and industrial applications.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.